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Compound of Interest

Compound Name: 4-Methylphenylsulfonylurea

Cat. No.: B041070

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of para-Toluenesulfonylurea (p-TSU). It includes quantitative data, detailed
experimental protocols, and visualizations of relevant pathways and workflows to support
research and development activities. p-TSU is a key intermediate in the synthesis of second-
generation sulfonylurea drugs, which are widely used in the management of type 2 diabetes.[1]

[2][3]

Core Physicochemical Properties

The fundamental physicochemical characteristics of para-Toluenesulfonylurea are summarized
below. These properties are crucial for its handling, formulation, and synthesis into active
pharmaceutical ingredients.
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Property Value Source(s)
CAS Number 1694-06-0 [BII4151617 18191 L0]
Molecular Formula CsH10N203S 21315161 7181e110]
Molecular Weight 214.24 g/mol [BI5I718I9110][11]
A White to off-white crystalline A6
ppearance powder or solid.[2][4][6] l21iltel
Melting Point 190-198 °C [41I516]17119]
Boiling Point Decomposes before boiling.[2] [2]
Slightly soluble in water (777.9
N mg/L at 37 °C); Soluble in
Solubility [21(5][71[°]
ethanol, methanol, and DMSO.
(215107111
pKa 5.07 (Predicted) [5119]
Density ~1.38 g/cm3 (estimate) [21I51[7119]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of para-Toluenesulfonylurea are critical

for reproducible research and development.

Synthesis of para-Toluenesulfonylurea

A common method for the preparation of para-Toluenesulfonylurea involves the reaction of p-

toluenesulfonamide with urea.[12][13] The following is a generalized laboratory-scale protocol

based on documented procedures.[13][14][15]

Materials:

 p-Toluenesulfonamide

e Urea
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Sodium Hydroxide (NaOH)

Sulfuric Acid (e.g., 30% solution)

Deionized Water

Three-necked flask with mechanical stirrer and heating mantle

Procedure:

Equip a 1000 mL three-necked flask with a mechanical stirrer and an oil bath for heating.

e Charge the flask with p-toluenesulfonamide (e.g., 70g), sodium hydroxide (e.g., 20g), and
urea (e.g., 409).[13][14] The molar ratio of p-toluenesulfonamide:NaOH:urea is typically
around 1:1-1.3:1.4-1.5.[13]

e Heat the mixture using the oil bath to a temperature of 130-135 °C. The materials will begin
to melt.[13][14]

« Initiate stirring once the mixture is partially melted. Maintain the temperature and continue
stirring for approximately 100-120 minutes. The reaction mixture will thicken as the reaction
proceeds.[13][14]

e Once the mixture becomes too thick to stir, stop the stirrer and heating.

e Apply a vacuum for 1-2 minutes to remove the ammonia gas generated during the reaction.
[14]

» Allow the reaction vessel to cool, then add approximately 700 mL of deionized water and stir
to dissolve the solid product.[14]

e Slowly add 30% sulfuric acid dropwise to acidify the solution to a pH of approximately 4.[13]
[14] This will precipitate the crude p-toluenesulfonylurea.

o Collect the precipitate by filtration.

e Wash the filter cake with deionized water until the pH of the filtrate is between 5 and 6.[13]
[14]
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¢ Dry the purified product at 100 °C to obtain p-toluenesulfonylurea as a white solid. Purity can
be assessed by HPLC.[12][14]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://patents.google.com/patent/CN102557997A/en
https://eureka.patsnap.com/patent-CN102964280A
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Reaction Setup
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p-Toluenesulfonamide,
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p-Toluenesulfonylurea

Workflow for the Synthesis of para-Toluenesulfonylurea
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Experimental Workflow for pKa Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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